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Compound of Interest

Compound Name:
Anti-Mouse OX40/CD134 (LALA-

PG) Antibody (OX86)

Cat. No.: B15602332

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
OX40 (CD134), a member of the tumor necrosis factor receptor (TNFR) superfamily, is a critical

costimulatory molecule predominantly expressed on activated CD4+ and CD8+ T cells.[1][2] Its

ligand, OX40L, is expressed on antigen-presenting cells (APCs). The interaction between

OX40 and OX40L provides a crucial survival signal to T cells, leading to enhanced proliferation,

cytokine production, and the formation of memory T cells.[3][4] Agonistic anti-OX40 antibodies

have been shown to mimic the effect of OX40L, promoting T cell expansion and effector

function, making them valuable tools in immunotherapy research.[5][6]

The Anti-Mouse OX40 (LALA-PG) is an agonistic monoclonal antibody that specifically binds to

mouse OX40. This antibody incorporates a LALA-PG mutation in the Fc region, which

abrogates its binding to Fcγ receptors (FcγRs).[7][8][9] This feature is critical for in vitro and in

vivo studies where Fc-mediated effector functions, such as antibody-dependent cell-mediated

cytotoxicity (ADCC), are undesirable, ensuring that the observed effects are solely due to the

agonistic activity on the OX40 receptor.[8][10]
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This application note provides a detailed protocol for utilizing Anti-Mouse OX40 (LALA-PG) to

induce T cell proliferation in vitro.

Product Specifications
Feature Specification

Target Mouse OX40 (CD134)

Isotype Mouse IgG2a, κ

Mutation LALA-PG

Functionality Agonistic, Fc-silent

Applications
In vitro T cell proliferation and activation assays,

in vivo T cell expansion

Formulation Liquid solution in PBS, pH 7.0

Purity >95% by SDS-PAGE

Mechanism of Action
Upon binding to OX40 on the surface of activated T cells, Anti-Mouse OX40 (LALA-PG) mimics

the natural ligand OX40L, leading to the clustering of OX40 receptors.[1] This clustering

initiates a downstream signaling cascade involving TNF receptor-associated factors (TRAFs),

particularly TRAF2 and TRAF5.[1][2] The recruitment of TRAFs activates key signaling

pathways, including NF-κB and PI3K/Akt.[1][4]

Activation of these pathways results in the upregulation of anti-apoptotic proteins such as Bcl-2

and Bcl-xL, and cell cycle regulators, which collectively promote T cell survival, proliferation,

and cytokine production.[2][4]

Key Applications
In vitro T cell proliferation assays: To assess the dose-dependent effect of OX40 stimulation

on the proliferation of purified T cells or peripheral blood mononuclear cells (PBMCs).

T cell activation studies: To investigate the upregulation of activation markers (e.g., CD25,

CD69) and cytokine production (e.g., IL-2, IFN-γ) following OX40 engagement.
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In vivo models of immunotherapy: To study the impact of OX40 agonism on anti-tumor

immunity and T cell memory formation.

Quantitative Data Summary
The following table summarizes representative data from in vitro T cell proliferation assays

using agonistic anti-OX40 antibodies.

Cell Type
Stimulation
Conditions

Anti-OX40
Concentration

Fold Increase
in Proliferation
(vs. Control)

Cytokine
Production
(Fold Increase)

Mouse CD4+ T

cells

Plate-bound anti-

CD3 (1 µg/mL)
10 µg/mL 2.5 - 4.0 IL-2: 3-5 fold

Mouse

Splenocytes

Soluble anti-CD3

(0.5 µg/mL)
5 µg/mL 2.0 - 3.5 IFN-γ: 2-4 fold

OT-I CD8+ T

cells

Peptide antigen

(gp100)
10 µg/mL 3.0 - 5.0

Granzyme B:

2.5-fold

Note: These are representative values and actual results may vary depending on the

experimental setup, cell donor, and specific reagents used.

Protocols
In Vitro T Cell Proliferation Assay Using Anti-Mouse
OX40 (LALA-PG)
This protocol describes a method for measuring the proliferation of mouse T cells in response

to stimulation with Anti-Mouse OX40 (LALA-PG) in combination with a primary T cell receptor

(TCR) signal.

Materials
Anti-Mouse OX40 (LALA-PG)

Anti-Mouse CD3ε antibody (e.g., clone 145-2C11)
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Mouse splenocytes or purified CD4+/CD8+ T cells

Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL

penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol)

96-well flat-bottom tissue culture plates

Cell proliferation dye (e.g., CFSE or CellTrace™ Violet) or [³H]-thymidine

Flow cytometer or liquid scintillation counter

Sterile PBS

Experimental Workflow Diagram
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Experimental Workflow: T Cell Proliferation Assay

Cell Preparation

Cell Stimulation

Incubation

Analysis

Isolate mouse splenocytes
or purify T cells

Label cells with
proliferation dye (e.g., CFSE)

Plate labeled cells

Washed & resuspended cells

Coat 96-well plate with
anti-CD3 antibody

Add Anti-Mouse OX40 (LALA-PG)
at desired concentrations

Incubate for 72-96 hours
at 37°C, 5% CO2

Harvest cells

Analyze proliferation by
flow cytometry (CFSE dilution)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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